Cas no 2229688-10-0 (1-(1-phenylprop-1-en-2-yl)cyclopentylmethanamine)

• Product Name: 1-(1-phenylprop-1-en-2-yl)cyclopentylmethanamine
• CAS No: 2229688-10-0
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5877918
• PubChem ID: 165681184
• Update Time: 2025-10-31

1-(1-phenylprop-1-en-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylprop-1-en-2-yl)cyclopentylmethanamine
• [1-(1-phenylprop-1-en-2-yl)cyclopentyl]methanamine
• 2229688-10-0
• EN300-1879492

• Inchi： 1S/C15H21N/c1-13(11-14-7-3-2-4-8-14)15(12-16)9-5-6-10-15/h2-4,7-8,11H,5-6,9-10,12,16H2,1H3/b13-11-
• InChI Key： VRVUDJBNOLMQSG-QBFSEMIESA-N
• SMILES： NCC1(/C(=C\C2C=CC=CC=2)/C)CCCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-phenylprop-1-en-2-yl)cyclopentylmethanamine

Introduction to 1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine (CAS No. 2229688-10-0)

1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine, with the CAS number 2229688-10-0, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl ring and a substituted phenylpropenyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various applications in drug discovery and development.

The chemical structure of 1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine can be represented as C₁₄H₁₇N. The cyclopentyl ring provides a rigid framework, while the phenylpropenyl substituent introduces aromatic and conjugated double bond functionalities. These features collectively influence the compound's solubility, stability, and reactivity, which are crucial parameters for its potential use in therapeutic applications.

Recent studies have explored the biological activities of 1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine, revealing its potential as a lead compound for the development of new drugs. One notable area of research is its interaction with specific receptors in the central nervous system (CNS). Preliminary in vitro studies have shown that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are key targets for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its potential CNS activity, 1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and the development of new anti-inflammatory agents is an ongoing area of research. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in cell cultures, suggesting its potential as a therapeutic agent for inflammatory conditions.

The pharmacokinetic properties of 1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine have also been evaluated. Preclinical studies in animal models have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. These properties make it an attractive candidate for further development into a viable drug product.

Toxicity studies are an essential part of the drug development process, and preliminary data on 1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine have been promising. In vitro cytotoxicity assays have shown that it has low toxicity to mammalian cells at therapeutic concentrations. Additionally, in vivo toxicity studies in rodents have not revealed any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy.

The synthetic route to 1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the cyclopentyl ring and the introduction of the phenylpropenyl substituent. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency and scalability of the synthesis process.

In conclusion, 1-(1-Phenylprop-1-en-2-yl)cyclopentylmethanamine (CAS No. 2229688-10-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating neurological disorders and inflammatory diseases make it an exciting candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in advancing medical treatments in the future.